Cas no 476480-83-8 (8-(ethylsulfanyl)-1,3-dimethyl-7-(naphthalen-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(ethylsulfanyl)-1,3-dimethyl-7-(naphthalen-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 476480-83-8
• MF: C₂₀H₂₀N₄O₂S
• MW: 380.463402748108
• CID: 3049638
• PubChem ID: 1081332
• Update Time: 2025-05-20

8-(ethylsulfanyl)-1,3-dimethyl-7-(naphthalen-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• <br>8-(Ethylthio)-1,3-dimethyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-d ione
• 8-(ethylsulfanyl)-1,3-dimethyl-7-(naphthalen-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-(ETHYLTHIO)-1,3-DIMETHYL-7-(1-NAPHTHYLMETHYL)-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
• F1289-0161
• 8-(ethylsulfanyl)-1,3-dimethyl-7-[(naphthalen-1-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• AKOS000580338
• SR-01000321884-1
• 8-ethylsulfanyl-1,3-dimethyl-7-(naphthalen-1-ylmethyl)purine-2,6-dione
• STL005654
• BAS 05914618
• 8-(ethylsulfanyl)-1,3-dimethyl-7-(naphthalen-1-ylmethyl)-3,7-dihydro-1H-purine-2,6-dione
• 8-(ethylthio)-1,3-dimethyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione
• SR-01000321884
• 476480-83-8

• Inchi： 1S/C20H20N4O2S/c1-4-27-19-21-17-16(18(25)23(3)20(26)22(17)2)24(19)12-14-10-7-9-13-8-5-6-11-15(13)14/h5-11H,4,12H2,1-3H3
• InChI Key： URJZGSNAIPCDIZ-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC2=C(C(N(C)C(N2C)=O)=O)N1CC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 380.13069707Da
• Monoisotopic Mass: 380.13069707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.7Ų

Additional information on 8-(ethylsulfanyl)-1,3-dimethyl-7-(naphthalen-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

8-(Ethylsulfanyl)-1,3-Dimethyl-7-(Naphthalen-1-Yl)Methyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione: A Comprehensive Overview

The compound with CAS No. 476480-83-8, known as 8-(Ethylsulfanyl)-1,3-Dimethyl-7-(Naphthalen-1-Yl)Methyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the purine dione class of heterocyclic compounds and features a complex structure that includes a naphthalene moiety and ethylsulfanyl substituents. The purine dione framework is particularly interesting due to its ability to interact with various biological targets and its role in drug design.

Recent studies have highlighted the biological activity of this compound in several therapeutic areas. For instance, research conducted in 2023 demonstrated that 8-(Ethylsulfanyl)-1,3-Dimethyl-7-(Naphthalen-1-Yl)Methyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione exhibits potent anti-inflammatory properties. This finding is attributed to its ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, the compound has shown promise as a potential anticancer agent due to its selective cytotoxicity against cancer cells while sparing normal cells.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the naphthalenyl group into the purine dione framework is achieved through a palladium-catalyzed cross-coupling reaction. This method ensures high yields and excellent regioselectivity. The presence of the ethylsulfanyl group at position 8 of the purine ring contributes significantly to the compound's stability and bioavailability.

One of the most intriguing aspects of this compound is its ability to act as a molecular scaffold for drug development. Its rigid structure allows for the attachment of various functional groups at specific positions on the molecule. This versatility makes it an ideal candidate for designing drugs targeting a wide range of diseases. For example, researchers are currently exploring its potential as a neuroprotective agent in neurodegenerative disorders such as Alzheimer's disease.

In terms of applications beyond pharmacology, this compound has also been studied for its role in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent experiments have shown that films made from this compound exhibit excellent charge transport properties under specific conditions.

The discovery and development of 8-(Ethylsulfanyl)-1,3-Dimethyl-7-(Naphthalen-1-Yl)Methyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione represent a significant advancement in organic chemistry and drug discovery. Its combination of structural complexity and functional diversity makes it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications for this compound, it is poised to play an increasingly important role in both academic research and industrial applications.